Cas no 83783-85-1 (2-Butenoic acid,2-methyl-, 2-methylpentyl ester, (E)- (9CI))

• Product name: 2-Butenoic acid,2-methyl-, 2-methylpentyl ester, (E)- (9CI)
• CAS No: 83783-85-1
• MF: C₁₁H₂₀O₂
• MW: 184.2753
• CID: 725851
• PubChem ID: 6365866

2-Butenoic acid,2-methyl-, 2-methylpentyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-, 2-methylpentyl ester, (E)- (9CI)
• 2-methylpentyl 2-methylcrotonate
• EINECS 280-820-5
• SCHEMBL10602802
• 83783-85-1
• 2-Butenoic acid, 2-methyl-, 2-methylpentyl ester, (E)-
• SXXTZKDMFMLOCG-UXBLZVDNSA-N
• NS00060293
• DTXSID601211595
• 2-methylpentyl (E)-2-methylbut-2-enoate

• Inchi： InChI=1S/C11H20O2/c1-5-7-9(3)8-13-11(12)10(4)6-2/h6,9H,5,7-8H2,1-4H3/b10-6+
• InChI Key： SXXTZKDMFMLOCG-UXBLZVDNSA-N
• SMILES： CCCC(C)COC(=O)C(=CC)C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.5